Cas no 169590-41-4 (Deracoxib)

• Product Name: Deracoxib
• CAS No: 169590-41-4
• Molecular Formula: C₁₇H₁₄F₃N₃O₃S
• Molecular Weight: 397.3716
• MDL: MFCD09837763
• CID: 178713
• PubChem ID: 3058754

Deracoxib Properties

Names and Identifiers

• 4-(3-(Difluoromethyl)-5-(3-fluoro-4-methoxyphenyl)-1H-pyrazol-1-yl)benzenesulfonamide
• Deracoxib
• Benzenesulfonamide,4-[3-(difluoromethyl)-5-(3-fluoro-4-methoxyphenyl)-1H-pyrazol-1-yl]-
• 4-[3-(difluoromethyl)-5-(3-fluoro-4-methoxyphenyl)-1H-pyrazol-1-yl]benzenesulfonamide
• 4-[5-(3- fluoro-4-methoxyphenyl)-3-(difluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide
• 4-[5-(3-fluoro-4-methoxyhenyl)-3-(difluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide
• 4-[5-(3-fluoro-4-methoxyphenyl)-3-(difluoromethyl)-1H-pyrazol-1-yl]-benzenesulfonamide
• CHEBI:73032
• Deramaxx
• SC 046
• SC 46
• SC 59046
• SC-59046
• UNII-VX29JB5XWV
• EPM-420
• SC-046
• SC-46
• Deram
• Deracoxib-d3
• Deracoxib [usan]
• 4-[5-(3-Fluoro-4-methoxyphenyl)-3-(difluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide
• VX29JB5XWV
• C17H14F3N3O3S
• DSSTox_RID_81266
• 4-[3-(difluoromethyl)-5-(3-fluoro-4-methoxyphenyl)pyrazol-1-yl]benzenesulfonamide
• DSSTox_CID_25975
• DSSTox_GSID_45975
• Deracoxib [USAN:INN]
• NCGC00095312-02
• WAZQAZKAZLXFMK-UHFFFAOYSA-N
• NSC758935
• Pharmakon1600-01505222
• KBioGR_001694
• DERACOXIB [INN]
• OstiMaxChewable
• Deracoxib milled
• CHEMBL28636
• 4-[3-Difluoromethyl-5-(3-fluoro-4-methoxy-phenyl)-pyrazol-1-yl]-benzenesulfonamide
• Deracoxib Chewable Tablets
• CAS-169590-41-4
• SBI-0206729.P001
• BCP0726000080
• BCP04295
• Spectrum2_000521
• AC-33031
• SPBio_000501
• 1-Propanol, 2,2-dimethyl-, 1-benzoate
• Tox21_111503
• deracoxibum
• KBio3_002713
• CCG-39562
• DTXCID2025975
• Spectrum4_001227
• AS-19558
• SY102730
• NCGC00095312-01
• HMS2093M12
• DERACOXIB [WHO-DD]
• MFCD09837763
• DOXIDYLChewable
• SCHEMBL24645
• Q5261287
• BDBM50057583
• NCGC00095312-04
• D03689
• HMS3886O18
• COXIBAChewable
• DERACOXIB [MI]
• Rederox
• BRD-K68558722-001-02-4
• BSPBio_003493
• HY-17509
• DB11395
• Doxidyl
• Deramaxx Chewable Tablets
• NSC-758935
• AB01563051_01
• Deracoxib milled (B)
• Tox21_111503_1
• NSC 758935
• J-010565
• 169590-41-4
• Deracoxib (USAN)
• Coxiba
• Spectrum3_001677
• DERACOXIB [GREEN BOOK]
• EX-A887
• NS00040614
• DTXSID4045975
• SR-05000001985
• Spectrum5_001644
• FT-0665858
• s5711
• AKOS016009604
• BCP9000598
• Benzenesulfonamide, 4-(3-(difluoromethyl)-5-(3-fluoro-4-methoxyphenyl)-1H-pyrazol-1-yl)-
• AMY31402
• SR-05000001985-1
• DeracoxibChewable
• DB-348585
• BRD-K68558722-001-04-0

• MDL： MFCD09837763
• InChIKey： WAZQAZKAZLXFMK-UHFFFAOYSA-N
• Inchi： 1S/C17H14F3N3O3S/c1-26-16-7-2-10(8-13(16)18)15-9-14(17(19)20)22-23(15)11-3-5-12(6-4-11)27(21,24)25/h2-9,17H,1H3,(H2,21,24,25)
• SMILES： S(C1C([H])=C([H])C(=C([H])C=1[H])N1C(=C([H])C(C([H])(F)F)=N1)C1C([H])=C([H])C(=C(C=1[H])F)OC([H])([H])[H])(N([H])[H])(=O)=O

Computed Properties

• Exact Mass: 397.070797g/mol
• Surface Charge: 0
• XLogP3: 2.8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 397.070797g/mol
• Monoisotopic Mass: 397.070797g/mol
• Topological Polar Surface Area: 95.6Ų
• Heavy Atom Count: 27
• Complexity: 596
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• PSA: 87.21
• Refractive Index: 1.609
• Boiling Point: 575.5°C at 760 mmHg
• Melting Point: 163-164°C
• Flash Point: 301.9°C
• Density: 1.48